Cas no 393571-31-8 (4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide)

• Product Name: 4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide
• CAS No: 393571-31-8
• MF: C₂₀H₁₉N₅O₆S₂
• MW: 489.52476143837
• CID: 6340515
• PubChem ID: 16800681
• Update Time: 2025-07-10

4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide
• Oprea1_573149
• 393571-31-8
• 4,5-dimethoxy-2-nitro-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 4,5-dimethoxy-N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide
• 4,5-dimethoxy-N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide
• F0509-3229
• AKOS024579263

• Inchi： 1S/C20H19N5O6S2/c1-11-5-4-6-12(7-11)21-17(26)10-32-20-24-23-19(33-20)22-18(27)13-8-15(30-2)16(31-3)9-14(13)25(28)29/h4-9H,10H2,1-3H3,(H,21,26)(H,22,23,27)
• InChI Key： VYNMHSHBWZYMDG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=C(C(=CC=2[N+](=O)[O-])OC)OC)=O)S1)CC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 489.07767569g/mol
• Monoisotopic Mass: 489.07767569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 202Ų

Additional information on 4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide

Introduction to 4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS No. 393571-31-8)

4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide, identified by its CAS number 393571-31-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a thiadiazole core appended with various functional groups. The presence of dimethoxy, nitro, and sulfanyl substituents alongside the carbamoylmethyl moiety endows the molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery.

The structural composition of this compound is highly relevant to modern pharmacological research, particularly in the development of novel therapeutic agents. The thiadiazole ring is a well-known pharmacophore found in numerous bioactive molecules, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. In this particular derivative, the nitrobenzamide group introduces additional reactivity and potential for biological activity. The combination of these features suggests that the compound may exhibit multifaceted mechanisms of action, making it an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies indicate that the electron-withdrawing nature of the nitro group and the electron-donating effects of the dimethoxy substituents could modulate the compound's interaction with biological targets. Furthermore, the sulfanyl group may contribute to hydrogen bonding capabilities, enhancing binding affinity to protein receptors. These interactions are critical for designing molecules with improved pharmacokinetic profiles.

The synthesis of 4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS No. 393571-31-8) involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions, condensation processes, and functional group interconversions. The incorporation of protective groups is often necessary to prevent unwanted side reactions during the synthesis. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

In vitro studies have begun to elucidate the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and cancer progression. The thiadiazole core is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. Additionally, the presence of a nitro group may enhance oxidative stress responses in target cells, potentially leading to apoptosis or cell cycle arrest in cancer models.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic properties. The structural features of 4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS No. 393571-31-8) align well with current trends in medicinal chemistry, where modifications at specific positions can significantly alter biological efficacy and selectivity. Researchers are exploring derivatives of this compound to optimize its potency while minimizing off-target effects.

One notable aspect of this molecule is its potential application in combination therapy regimens. The multifunctional nature of its structure allows it to interact with multiple biological pathways simultaneously. For instance, it may be designed to inhibit both enzymatic targets and receptor-mediated signaling pathways. Such dual-action compounds are particularly valuable in treating complex diseases where multiple mechanisms contribute to pathology.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound might bind to specific protein targets involved in diseases such as diabetes and neurodegenerative disorders. These simulations help identify key interactions that could be exploited for therapeutic benefit. Furthermore, virtual screening techniques have accelerated the process of selecting promising candidates from large chemical libraries.

As research progresses, additional synthetic routes may be developed to improve scalability and cost-efficiency for producing 4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS No. 393571-31-8) on an industrial scale. Green chemistry principles are also being integrated into synthetic methodologies to minimize environmental impact while maintaining high yields and purity standards.

The potential therapeutic applications of this compound extend beyond traditional drug targets. Emerging research suggests that it may have roles in modulating immune responses or influencing cellular differentiation processes relevant to regenerative medicine. These broader implications highlight why continued investigation into its mechanisms is warranted.

In conclusion,4,5-dimethoxy-N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS No. 393571-31-8) represents a structurally complex yet promising entity within pharmaceutical chemistry. Its unique combination of functional groups offers opportunities for developing novel treatments across various therapeutic areas while adhering to contemporary drug discovery principles aimed at improving efficacy and safety profiles through rational design approaches。